Cas no 1250769-33-5 (1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine)

• Product Name: 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine
• CAS No: 1250769-33-5
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 6239408
• PubChem ID: 62619964
• Update Time: 2025-06-10

1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine
• 1250769-33-5
• AKOS011912792
• EN300-1911110
• CS-0276322

• Inchi： 1S/C8H12BrNS/c1-8(2,10)4-7-3-6(9)5-11-7/h3,5H,4,10H2,1-2H3
• InChI Key： ITZSQPGVPAOEIN-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC(C)(C)N

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine

Research Brief on 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine (CAS: 1250769-33-5): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine (CAS: 1250769-33-5) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This brominated thiophene derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of central nervous system (CNS) disorders and as a potential building block for more complex pharmaceutical agents.

Structural analysis reveals that the presence of both the bromothiophene moiety and the tertiary amine group in 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine contributes to its distinctive physicochemical properties. The bromine atom at the 4-position of the thiophene ring enhances the compound's reactivity in cross-coupling reactions, making it a valuable intermediate in medicinal chemistry. Meanwhile, the 2-methylpropan-2-amine moiety has been associated with improved blood-brain barrier penetration, a crucial factor for CNS-targeting drugs.

Recent pharmacological investigations have demonstrated that this compound exhibits notable activity as a serotonin receptor modulator. In vitro studies using human serotonin receptor subtypes (particularly 5-HT2A and 5-HT2C) have shown moderate to high binding affinity, suggesting potential applications in mood disorders, schizophrenia, and substance abuse treatment. The compound's unique structural features appear to confer selective receptor interaction profiles that differ from classical tryptamine-based psychedelics and phenethylamine derivatives.

Synthetic approaches to 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine have been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel one-pot synthesis method that reduces byproduct formation while maintaining high enantiomeric purity. These advancements in synthetic methodology have facilitated more extensive structure-activity relationship (SAR) studies and the development of derivative compounds with enhanced pharmacological profiles.

Emerging applications in chemical biology include the use of this compound as a molecular probe for studying neurotransmitter systems. Its fluorescent properties (when appropriately derivatized) have enabled researchers to visualize serotonin receptor distribution in neural tissues with greater precision. Additionally, the bromine atom serves as a convenient handle for further chemical modifications, allowing for the creation of radiolabeled versions for positron emission tomography (PET) imaging studies.

Safety and toxicology assessments conducted in 2022-2023 indicate that 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine has a favorable preliminary safety profile in animal models, with no significant hepatotoxicity observed at therapeutic doses. However, researchers caution that comprehensive clinical safety data are still lacking, and further preclinical studies are warranted before human trials can be considered.

The compound's potential as a lead structure for drug development continues to attract research attention. Several pharmaceutical companies have included derivatives of 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine in their CNS drug discovery pipelines, particularly for conditions where modulation of serotonin signaling is therapeutic. Patent activity surrounding this chemical scaffold has increased significantly since 2021, reflecting growing commercial interest in its applications.

Future research directions likely to emerge include exploration of the compound's effects on neuroplasticity, its potential anti-inflammatory properties in neurological disorders, and its utility in designing next-generation psychedelic-inspired therapeutics with improved safety profiles. The unique combination of structural features in 1-(4-bromothiophen-2-yl)-2-methylpropan-2-amine positions it as a versatile platform for continued medicinal chemistry innovation in the coming years.